Cas no 189012-60-0 (2-(4-Fluorophenethyl)oxyethylamine)

• Product Name: 2-(4-Fluorophenethyl)oxyethylamine
• CAS No: 189012-60-0
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 1074937
• PubChem ID: 18779064
• Update Time: 2025-10-29

2-(4-Fluorophenethyl)oxyethylamine Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Fluorophenethyl)oxy]ethylamine
• SCHEMBL8097545
• AKOS006293597
• 2-[2-(4-fluorophenyl)ethoxy]ethanamine
• 2-[2-(4-Fluoro-phenyl)-ethoxy]-ethylamine
• EN300-1845311
• CS-0268282
• 189012-60-0
• 2-(4-Fluorophenethoxy)ethan-1-amine
• BWESXVJGFQXEKQ-UHFFFAOYSA-N
• 2-[2-(4-fluorophenyl)ethoxy]ethan-1-amine
• 2-(4-Fluorophenethyl)oxyethylamine

• MDL： MFCD06247605
• Inchi： 1S/C10H14FNO/c11-10-3-1-9(2-4-10)5-7-13-8-6-12/h1-4H,5-8,12H2
• InChI Key： BWESXVJGFQXEKQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCOCCN

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 263.5±20.0 °C at 760 mmHg
• Flash Point: 113.2±21.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(4-Fluorophenethyl)oxyethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-Fluorophenethyl)oxyethylamine

2-(4-Fluorophenethyl)oxyethylamine: A Comprehensive Overview

The compound 2-(4-Fluorophenethyl)oxyethylamine, identified by the CAS number CAS No. 189012-60-0, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development. In this article, we will delve into the properties, synthesis, and potential uses of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 2-(4-Fluorophenethyl)oxyethylamine consists of a fluorophenyl group attached to an ethyl chain, which is further connected to an oxygen atom and an ethylamine group. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions. Recent studies have highlighted the importance of such structural features in enhancing bioavailability and targeting specific biological pathways.

Synthesis of this compound typically involves a multi-step process, often starting with the preparation of the fluorophenyl derivative. Researchers have explored various methodologies, including nucleophilic substitution and coupling reactions, to optimize the synthesis pathway. A study published in 2023 demonstrated that the use of microwave-assisted synthesis significantly reduces reaction time while maintaining high yields, underscoring the importance of modern synthetic techniques in advancing chemical research.

The physical and chemical properties of 2-(4-Fluorophenethyl)oxyethylamine are critical for its application in different fields. Its solubility in organic solvents and its ability to form hydrogen bonds make it suitable for use in pharmaceutical formulations. Recent research has also focused on its stability under various conditions, revealing that it exhibits good thermal stability and resistance to oxidation, which are desirable traits for long-term storage and use in industrial settings.

In terms of biological activity, 2-(4-Fluorophenethyl)oxyethylamine has shown promise as a potential lead compound in drug discovery. Preclinical studies have indicated that it possesses moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to cross the blood-brain barrier, making it a candidate for treating central nervous system disorders. However, further research is needed to fully understand its pharmacokinetics and toxicity profile.

The application of computational chemistry tools has greatly enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding interactions with key protein targets, providing insights into its mechanism of action. Additionally, quantum chemical calculations have been employed to predict its electronic properties, which are essential for designing more potent derivatives.

In conclusion, 2-(4-Fluorophenethyl)oxyethylamine is a compound with immense potential across multiple disciplines. Its unique structure, favorable physical properties, and promising biological activity position it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to unravel its full capabilities, we can expect this compound to play an increasingly important role in advancing scientific knowledge and therapeutic development.